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Compound of Interest

Compound Name: 4-Aminobutanal

Cat. No.: B194337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminobutanal, also known as 4-aminobutyraldehyde or GABA aldehyde, is a significant

aldehyde amine with the chemical formula C4H9NO.[1][2] It serves as a crucial intermediate in

various biological and synthetic pathways. Notably, it is a direct precursor to the principal

inhibitory neurotransmitter in the mammalian central nervous system, γ-aminobutyric acid

(GABA).[3][4] The dual functionality of an amino group and a reactive aldehyde group makes 4-
aminobutanal a versatile building block in organic synthesis. This technical guide provides an

in-depth overview of its physical properties, solubility, and its role in the biosynthesis of GABA.

Physical and Chemical Properties
4-Aminobutanal is a colorless to pale yellow compound.[5] While some sources describe it as

a solid, its reported melting point of -12.50 °C indicates that it exists as a liquid at standard

room temperature.[1][6] The presence of both a polar amino group and a polar aldehyde group

contributes to its high polarity and its miscibility with water and other polar organic solvents.[1]

Table 1: Physical and Chemical Properties of 4-Aminobutanal
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Property Value Source(s)

IUPAC Name 4-aminobutanal [1]

Synonyms
4-aminobutyraldehyde, GABA

aldehyde
[2]

CAS Number 4390-05-0 [6]

Molecular Formula C4H9NO [1]

Molecular Weight 87.12 g/mol [1]

Physical State Liquid at room temperature [1]

Melting Point -12.50 °C (260.70 K) [1]

Boiling Point
164.50 °C (437.70 K) at 760

mmHg
[1]

Density 0.9280 g/cm³ [1]

Appearance Colorless to pale yellow liquid [1][5]

Solubility Profile
The solubility of 4-aminobutanal is dictated by its polar functional groups, which allow for

hydrogen bonding with polar solvents.[1] It is readily soluble in water and other polar organic

solvents.[1]

Table 2: Solubility of 4-Aminobutanal
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Solvent Solubility Notes Source(s)

Water Soluble

The amino and

aldehyde groups form

hydrogen bonds with

water.

[1]

Polar Organic

Solvents
Soluble

Examples include

ethanol and DMSO.
[1]

Non-polar Organic

Solvents
Sparingly soluble

"Like dissolves like"

principle applies.
[7]

Biological Significance: GABA Biosynthesis
Pathway
4-Aminobutanal is a key intermediate in the metabolic pathway that converts putrescine to

GABA. This pathway is an alternative route for GABA synthesis, distinct from the primary

pathway involving the decarboxylation of glutamate. In this pathway, putrescine is first

converted to 4-aminobutanal, which is then oxidized to form GABA.[2][4]
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Biosynthesis of GABA from Putrescine.

Experimental Protocols
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The following are generalized experimental protocols for the determination of the physical

properties and solubility of 4-aminobutanal. These are based on standard laboratory

techniques and should be adapted based on available equipment and specific experimental

requirements.

Determination of Boiling Point (Micro Method)
This method is suitable for determining the boiling point of a small quantity of liquid.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil

4-Aminobutanal sample

Procedure:

Fill the Thiele tube with mineral oil to the level of the side arm.

Place a small amount (a few drops) of 4-aminobutanal into the small test tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer with a rubber band, ensuring the sample is level with

the thermometer bulb.

Insert the thermometer and attached test tube into the Thiele tube, ensuring the rubber band

is above the oil level.
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Gently heat the side arm of the Thiele tube.

Observe the capillary tube. A slow, steady stream of bubbles will emerge as the liquid

approaches its boiling point.

When a continuous stream of bubbles emerges, stop heating.

The boiling point is the temperature at which the bubbling ceases and the liquid begins to

enter the capillary tube.[8][9]

Determination of Solubility (Qualitative)
This protocol provides a method for the qualitative assessment of solubility in various solvents.

Materials:

Test tubes

Vortex mixer

4-Aminobutanal sample

Solvents (e.g., water, ethanol, DMSO, hexane)

Procedure:

Add approximately 100 mg of 4-aminobutanal to a test tube.

Add 1 mL of the chosen solvent to the test tube.

Vigorously shake or vortex the mixture for 30-60 seconds.

Observe the solution. If the solid has completely disappeared, the compound is considered

soluble. If some or all of the solid remains, it is partially soluble or insoluble.[10][11]

For compounds that are sparingly soluble, gentle warming can be applied to assess for any

increase in solubility.
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Experimental Workflow for Solubility Determination

Start

Add 100 mg of 4-Aminobutanal to test tube

Add 1 mL of Solvent

Vortex for 30-60 seconds

Observe for dissolution

Soluble

Complete Dissolution

Partially Soluble / Insoluble

Solid Remains

End

Click to download full resolution via product page

Workflow for Qualitative Solubility Testing.
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Stability and Storage
To ensure the integrity of 4-aminobutanal, it should be stored in a cool, dark place under an

inert atmosphere. For long-term storage, it is recommended to keep it in a freezer at -20°C or

below.[4]

Conclusion
4-Aminobutanal is a valuable chemical intermediate with well-defined physical properties and

predictable solubility based on its polar nature. Its role as a precursor in the biosynthesis of

GABA underscores its importance in neuroscience and drug development research. The

information and protocols provided in this guide offer a comprehensive resource for

professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Aminobutanal: A Technical Guide to its Solubility and
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194337#solubility-and-physical-properties-of-4-
aminobutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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